Cas no 22139-26-0 (Carbamic acid,(2-iodo-1-phenylethyl)-, methyl ester (9CI))

• Product name: Carbamic acid,(2-iodo-1-phenylethyl)-, methyl ester (9CI)
• CAS No: 22139-26-0
• MF: C₁₀H₁₂INO₂
• MW: 305.112255096436
• CID: 276220
• PubChem ID: 275910

Carbamic acid,(2-iodo-1-phenylethyl)-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(2-iodo-1-phenylethyl)-, methyl ester (9CI)
• 2-(2-oxo-1,2-dihydro-pyrimidin-4-ylamino)-benzoic acid
• 2-[(2-Oxo-1,2-dihydro-4-pyrimidinyl)amino]benzoic acid
• 2-chloro-N-(indanyl-2-yl)acetamide
• AC1LCPAX
• Benzoic acid, 2-[(1,2-dihydro-2-oxo-4-pyrimidinyl)amino]-
• CTK1I3743
• Methyl-N-(2-iodo-1-phenylaethyl)-carbamat
• N-(2-Indanyl)-2-chlor-acetamid
• N-< 2-Hydroxy-pyrimidinyl-(4)>
• N-< 2-Indanyl> -2-chlor-acetamid
• N-< 2-Iod-1-phenyl-ethyl> -carbaminsaeure-methylester
• NSC-123039
• NSC123039
• 22139-26-0

• Inchi： InChI=1S/C10H12INO2/c1-14-10(13)12-9(7-11)8-5-3-2-4-6-8/h2-6,9H,7H2,1H3,(H,12,13)
• InChI Key： RPGPHTCXKBGYRX-UHFFFAOYSA-N
• SMILES： COC(NC(C1C=CC=CC=1)CI)=O

Computed Properties

• Exact Mass: 304.99086
• Monoisotopic Mass: 304.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 2.6

Experimental Properties

• Density: 1.63
• Boiling Point: 360.7°Cat760mmHg
• Flash Point: 171.9°C
• Refractive Index: 1.592
• PSA: 38.33
• LogP: 2.90960